Cas no 81907-78-0 (Cyclohexanecarboxylicacid, 4-[[(aminoiminomethyl)amino]methyl]-, 4-(1,1-dimethylethyl)phenyl ester,trans-)

• Product name: Cyclohexanecarboxylicacid, 4-[[(aminoiminomethyl)amino]methyl]-, 4-(1,1-dimethylethyl)phenyl ester,trans-
• CAS No: 81907-78-0
• MF: C₁₉H₂₉N₃O₂
• MW: 331.45246
• CID: 723784
• PubChem ID: 71252

Cyclohexanecarboxylicacid, 4-[[(aminoiminomethyl)amino]methyl]-, 4-(1,1-dimethylethyl)phenyl ester,trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4-[[(aminoiminomethyl)amino]methyl]-, 4-(1,1-dimethylethyl)phenyl ester,trans-
• (4-tert-butylphenyl) 4-[(diaminomethylideneamino)methyl]cyclohexane-1-carboxylate
• NCO 650
• SCHEMBL6438097
• 311WUU3BVY
• Batebulast
• UNII-311WUU3BVY
• SCHEMBL635111
• 81907-78-0
• NS00122114
• DTXSID30868630
• Q27256000
• trans-4-guanidinomethylcyclohexane-carboxylic acid p-t-butylphenyl ester
• 4-TERT-BUTYLPHENYL 4-{[(DIAMINOMETHYLIDENE)AMINO]METHYL}CYCLOHEXANE-1-CARBOXYLATE
• CHEMBL2106704
• p-tert-Butylphenyl trans-4-(guanidinomethyl)cyclohexanecarboxylate
• Batebulast [INN]

• Inchi： InChI=1S/C19H29N3O2/c1-19(2,3)15-8-10-16(11-9-15)24-17(23)14-6-4-13(5-7-14)12-22-18(20)21/h8-11,13-14H,4-7,12H2,1-3H3,(H4,20,21,22)
• InChI Key： HXLJIJAWKVNQNT-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=C(C=C1)OC(=O)C2CCC(CC2)CN=C(N)N

Computed Properties

• Exact Mass: 331.225977
• Monoisotopic Mass: 331.225977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.7
• XLogP3: 3.2

Experimental Properties

• Density: 1.15
• Boiling Point: 487.6°C at 760 mmHg
• Flash Point: 248.7°C
• Refractive Index: 1.571